(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(cyclohex-3-en-1-yl)methanone

• IUPAC Name: cyclohex-3-en-1-yl-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C13H18N4O/c18-13(11-4-2-1-3-5-11)16-8-6-12(10-16)17-9-7-14-15-17/h1-2,7,9,11-12H,3-6,8,10H2
• InChI Key: NOQHZHVEXHTDLF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)N2CCC(C2)N3C=CN=N3
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol

Description

(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(cyclohex-3-en-1-yl)methanone is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is also known as a Click Chemistry reagent, which can be used for the synthesis of various bioactive molecules.

Scientific Research Applications

Enantioselective Synthesis of (S)-3-cyclohexene-1-carboxylic Acid

(S)-3-cyclohexene-1-carboxylic acid: is a chiral precursor for the anticoagulant Edoxaban (trade name: Savaysa). Edoxaban is an oral anticoagulant recommended for patients with non-valvular atrial fibrillation. . The synthesis of (S)-3-cyclohexene-1-carboxylic acid is of great significance due to its pharmaceutical applications.

Mechanism::

• .

Bicyclic Lactone Derivatives

Starting from 2-methyl/phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione , new bicyclic lactone derivatives can be synthesized. .

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various enzymes and receptors in the body .

Mode of Action

It’s known that the 1,2,3-triazole ring is a versatile pharmacophore in medicinal chemistry, and it can interact with biological targets through various mechanisms, such as hydrogen bonding, π-π stacking, and dipole interactions .

Biochemical Pathways

Compounds containing a 1,2,3-triazole ring have been reported to exhibit a broad range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The compound’s cyclohexene and pyrrolidine groups could potentially influence its lipophilicity and therefore its absorption and distribution .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .